BENGHE Safety Operating Guide

Check Availability & Pricing

A Researcher's Guide to the Proper Disposal of
1-(Methoxymethyl)cyclopropanecarboxylic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-
Compound Name: (Methoxymethyl)cyclopropanecarb
oxylic acid
Cat. No.: B1384690
\ v

This guide provides a comprehensive, step-by-step protocol for the safe and compliant
disposal of 1-(Methoxymethyl)cyclopropanecarboxylic acid (CAS No. 67567-55-9). As
laboratory professionals, our responsibility extends beyond the experiment to the entire
lifecycle of a chemical, ensuring that its disposal protects ourselves, our colleagues, and the
environment. This document is structured to provide not just procedural steps, but the scientific
rationale behind them, ensuring a culture of safety and regulatory adherence in your laboratory.

Section 1: Hazard Assessment and Waste
Characterization

Before any disposal protocol can be established, a thorough understanding of the chemical's
properties and potential hazards is paramount. This initial characterization dictates every
subsequent step of the waste management process.

1.1. Known Chemical Properties 1-(Methoxymethyl)cyclopropanecarboxylic acid is an
organic carboxylic acid. While specific, comprehensive toxicity data is not widely published, its
structural class and available supplier information provide critical clues for safe handling. All
chemical waste in a laboratory setting should be treated as hazardous unless explicitly
determined otherwise by your institution's Environmental Health & Safety (EHS) department.[1]
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Property Value / Information Source
1-
Chemical Name (Methoxymethyl)cyclopropanec  [2]

arboxylic acid

CAS Number 67567-55-9 [2][3]
Molecular Formula CeH1003

Physical Form Liquid [3]
Storage Class 10 - Combustible liquids

Water Hazard Class WGK 3 (Severe water hazard)

The designation as a combustible liquid (Storage Class 10) and a severe water hazard (WGK
3) immediately informs our disposal strategy. These classifications necessitate that the
compound be kept away from ignition sources and prevented from entering any sewer or water
systems.[4]

1.2. Principle of Assumed Hazard For any laboratory chemical, especially one without
exhaustive toxicological data, it is a prudent and standard practice to assume it is hazardous.
[1] Spilled chemicals and any materials used for cleanup must also be treated as hazardous
waste.[1] Therefore, 1-(Methoxymethyl)cyclopropanecarboxylic acid waste must not be
disposed of in regular trash or down the drain.[5]

Section 2: Personal Protective Equipment (PPE)

Proper PPE is non-negotiable. The potential for splashes and unforeseen reactions requires
robust protection.

» Eye Protection: Wear chemical safety goggles that meet appropriate regulatory standards
(e.g., OSHA 29 CFR 1910.133 or EN 166).[5]

e Hand Protection: Use chemical-impermeable gloves (e.qg., nitrile rubber). Always inspect
gloves for tears or holes before use.[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72454275.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72454275.htm
https://www.hit2lead.com/building-blocks/4029149
https://www.hit2lead.com/building-blocks/4029149
https://cdn.caymanchem.com/cdn/msds/16132m.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1384690?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashing, consider a chemically resistant apron.[5]

o Work Area: All handling and preparation of this waste should occur in a well-ventilated area,
preferably inside a chemical fume hood.[5]

Section 3: Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for collecting and storing 1-
(Methoxymethyl)cyclopropanecarboxylic acid waste pending collection by your institution's
EHS office or a licensed disposal contractor.

Step 1: Waste Segregation Proper segregation is the most critical step in preventing dangerous
chemical reactions within a waste container.

» Designate a Specific Waste Stream: This compound is an organic acid. It must be collected
in a waste container designated for non-halogenated organic acids.

e Avoid Incompatibilities:

o DO NOT mix with bases (e.g., sodium hydroxide, ammonium hydroxide). This can cause a
violent and exothermic acid-base neutralization reaction.[6]

o DO NOT mix with strong oxidizing agents (e.g., nitric acid, permanganates).[6]
o DO NOT mix with aqueous waste streams. Keep organic and aqueous wastes separate.[7]
Step 2: Containerization The integrity of the waste container is essential for safe storage.

» Use a Compatible Container: The best initial container is often the original product container.
[1] If using a dedicated waste container, ensure it is made of a compatible material (e.qg.,
glass or high-density polyethylene) and has a secure, screw-top lid.[1][8]

 Inspect the Container: Ensure the container is in good condition, free from leaks, cracks, or
external chemical residue.[1]

o Keep Closed: Waste containers must be kept tightly sealed when not actively being filled.[8]
[9] This prevents the release of vapors and protects against spills.
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Step 3: Labeling Clear and accurate labeling is a regulatory requirement and a cornerstone of
laboratory safety.[7][9] Unlabeled containers pose a serious risk.

Your waste label must include:

The full chemical name: "Waste 1-(Methoxymethyl)cyclopropanecarboxylic acid"
The words "Hazardous Waste"

A clear list of all components and their approximate percentages.

The primary hazards (e.g., "Combustible Liquid,” "Acidic")

The date the waste was first added to the container (accumulation start date).

Your name, principal investigator, and lab location.

Step 4: Temporary Storage (Satellite Accumulation) Waste must be stored safely in a
designated laboratory area pending pickup.

Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA).[8]

Secondary Containment: Place the waste container inside a larger, chemically resistant
secondary container (like a spill tray) to contain any potential leaks.[10]

Safe Location: The storage location should be away from heat sources, direct sunlight, and
areas of high traffic.[9]

Step 5: Arranging for Disposal Laboratory personnel are responsible for waste up to the point
of collection.

o Contact EHS: Do not allow waste to accumulate. Once the container is full or you are
finished with the chemical, contact your institution's Environmental Health & Safety (EHS)
department or the designated chemical waste officer to schedule a pickup.[8]

o Follow Institutional Procedures: Adhere strictly to your organization's specific procedures for
waste pickup requests.
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Caption: Disposal workflow for 1-(Methoxymethyl)cyclopropanecarboxylic acid.
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Section 4: Managing Contaminated Materials &
Empty Containers

The disposal plan must account for everything the chemical has touched.

4.1. Contaminated Solids Disposable items such as gloves, absorbent pads, and weigh boats
that are contaminated with 1-(Methoxymethyl)cyclopropanecarboxylic acid must be
disposed of as hazardous waste.

o Collection: Collect these items in a separate, clearly labeled, sealed plastic bag or container.

o Labeling: Label the container as "Solid Waste contaminated with 1-
(Methoxymethyl)cyclopropanecarboxylic acid.”

» Disposal: Manage this solid waste stream alongside the liquid waste for EHS pickup.

4.2. Empty Container Disposal An "empty" container that held a hazardous chemical is not
considered regular trash until properly decontaminated.[7] Federal regulations have specific
definitions for "empty,” often requiring triple rinsing.[7][11]

e Procedure:

o

Rinse the container three times with a suitable solvent (e.g., acetone or methanol).

(¢]

Crucially, collect all three rinsates as hazardous waste.[7] This rinsate should be added to
your organic acid waste stream or a compatible solvent waste stream.

o

Once triple-rinsed, deface or remove the original chemical label.[1]

[¢]

Dispose of the decontaminated container according to your institution's policy for clean lab
glass or plastic.

Caption: Decision workflow for empty chemical container disposal.

Section 5: Waste Minimization

The most effective disposal strategy is to minimize waste generation from the outset. This is
not only environmentally responsible but also cost-effective.
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e Source Reduction: Order only the quantity of chemical required for your immediate research
needs.[8]

e Inventory Management: Maintain a current chemical inventory to avoid ordering duplicates
and to track expiration dates.[10]

» Scale Reduction: Whenever feasible, reduce the scale of experiments to minimize the
volume of waste produced.[8]

By adhering to these detailed procedures, you actively contribute to a safe, compliant, and
environmentally responsible laboratory. Always consult your institution's specific chemical
hygiene plan and EHS guidelines, as they are the ultimate authority for your facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vumc.org [vumc.org]

2. 1-(METHOXYMETHYL)CYCLOPROPANECARBOXYLIC ACID | 67567-55-9
[chemicalbook.com]

o 3. Hit2Lead | 1-(methoxymethyl)cyclopropanecarboxylic acid | CAS# 67567-55-9 |
MFCD10686615 | BB-4029149 [hit2lead.com]

e 4. cdn.caymanchem.com [cdn.caymanchem.com]
e 5. benchchem.com [benchchem.com]
e 6. fishersci.com [fishersci.com]

e 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 8. ehrs.upenn.edu [ehrs.upenn.edu]

e 9. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

e 10. acewaste.com.au [acewaste.com.au]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1384690?utm_src=pdf-custom-synthesis
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72454275.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72454275.htm
https://www.hit2lead.com/building-blocks/4029149
https://www.hit2lead.com/building-blocks/4029149
https://cdn.caymanchem.com/cdn/msds/16132m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Quinoline_2_Carboxylic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 11. rtong.people.ust.hk [rtong.people.ust.hk]
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(Methoxymethyl)cyclopropanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1384690#1-methoxymethyl-
cyclopropanecarboxylic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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